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Compound of Interest

Compound Name: Dichloroethylphenylsilane

CAS No.: 1125-27-5

Cat. No.: B074315

Get Quote

Executive Summary
Ethylphenyldichlorosilane (CAS: 1125-27-5) is a bifunctional organosilicon intermediate critical

to the synthesis of specialty polysiloxanes. Characterized by the presence of both hydrolyzable

chlorine atoms and non-hydrolyzable organic substituents (ethyl and phenyl), it serves as a "D-

unit" precursor that modifies the refractive index, thermal stability, and mechanical flexibility of

silicone polymers. This guide provides a rigorous analysis of its molecular weight, structural

properties, synthesis pathways, and handling protocols for research and industrial applications.

Part 1: Molecular Architecture & Physicochemical
Properties
Structural Definition
The molecule consists of a central silicon atom in a tetrahedral geometry, bonded to two

electronegative chlorine atoms, one ethyl group (
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), and one phenyl group (

). The asymmetry of the organic substituents introduces unique steric and electronic effects
compared to symmetric silanes like dimethyldichlorosilane.

Chemical Formula:

SMILES:CC(Cl)c1ccccc1

IUPAC Name: Dichloro(ethyl)(phenyl)silane

Molecular Weight Calculation
The precise molecular weight is derived from standard atomic weights:

Key Physicochemical Data
Note: Values derived from standard safety and chemical databases.

Property Value Context/Notes

Physical State Liquid
Colorless to pale yellow;

fuming in moist air.[1]

Density ~1.16 g/mL At 25°C. Denser than water.

Boiling Point > 149°C (>300°F)

High boiling point due to

aromatic

-stacking interactions.

Flash Point > 65.5°C Combustible liquid (Class IIIA).

Solubility Reacts violently
Hydrolyzes in water; soluble in

toluene, hexane, ether.

Odor Acrid / Pungent
Characteristic of HCl release

upon moisture contact.[2]

Part 2: Synthesis & Manufacturing Pathways
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The Grignard Route
While the "Direct Process" (Rochow-Müller) is used for methylchlorosilanes,

ethylphenyldichlorosilane is typically synthesized via Grignard reagents due to the need for

asymmetric substitution. The most common pathway involves the alkylation of

phenyltrichlorosilane.

Reaction Stoichiometry:

Synthesis Workflow Diagram
The following diagram illustrates the critical process control points, specifically the exothermic

nature of the Grignard addition and the inert gas requirements.
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Figure 1: Grignard synthesis workflow emphasizing moisture exclusion and thermal control.

Part 3: Reactivity Profile & Mechanistic Insights
Hydrolytic Instability
The defining characteristic of ethylphenyldichlorosilane is the high reactivity of the

bonds toward nucleophiles, particularly water. This is the mechanism by which it functions as a
polymer precursor.

Mechanism:

Nucleophilic Attack: Water oxygen attacks the silicon center.
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Elimination:

is expelled as a gas (entropy driven).

Condensation: The resulting silanediol (

) is unstable and rapidly condenses to form siloxane linkages (

).

Hydrolysis Pathway Diagram
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Figure 2: Step-wise hydrolysis mechanism leading to polysiloxane formation.
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Part 4: Analytical Characterization
Researchers validating the identity of synthesized or purchased ethylphenyldichlorosilane

should rely on Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR Expectations
NMR (Proton):

Phenyl Region (7.3–7.7 ppm): Multiplet corresponding to the 5 aromatic protons.

Ethyl Region:

~1.0–1.2 ppm: Triplet (

).

~0.8–1.0 ppm: Quartet (

), often shifted upfield due to the electropositive silicon.

NMR (Silicon):

The chemical shift is sensitive to the electronegativity of substituents. For chlorosilanes,

the shift is typically in the range of +5 to +20 ppm. The phenyl group exerts a shielding

effect relative to alkyl analogs, while the chlorine atoms cause deshielding.

Quality Control Metrics
Refractive Index (

): Expected > 1.50 due to the aromatic ring.

Purity Check: GC-MS is standard, but samples must be derivatized (e.g., with methanol) to

prevent column damage from HCl evolution.

Part 5: Handling & Safety Protocol
Hazards (E-E-A-T Grounding)
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Corrosivity: Causes severe skin burns and eye damage.[2] The hydrolysis product (HCl) is a

respiratory irritant.

Water Reactivity: Reacts violently with water; do not use water-based extinguishers on neat

chemical fires.

Standard Operating Procedure (SOP)
Engineering Controls: All transfers must occur in a fume hood or glovebox under an inert

atmosphere (

or

).

PPE: Neoprene or Nitrile gloves (double-gloved), chemical splash goggles, and a face

shield.

Spill Management: Do not wash away with water. Absorb with dry sand or vermiculite.

Neutralize the residue with a dilute bicarbonate solution only after the bulk liquid has been

absorbed and removed to a safe location.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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